Cas no 62285-01-2 (1-Octadecanol, 9,10-dibromo-)
1-Octadecanol, 9,10-dibromo- structure
Product Name:1-Octadecanol, 9,10-dibromo-
CAS No:62285-01-2
MF:C18H36Br2O
MW:428.285844802856
CID:450844
PubChem ID:10884450
Update Time:2025-04-19
1-Octadecanol, 9,10-dibromo- Chemical and Physical Properties
Names and Identifiers
-
- 1-Octadecanol, 9,10-dibromo-
- 9,10-dibromooctadecan-1-ol
- DTXSID30447045
- SCHEMBL11579964
- 62285-01-2
- 9,10-dibromostearyl alcohol
-
- Inchi: 1S/C18H36Br2O/c1-2-3-4-5-8-11-14-17(19)18(20)15-12-9-6-7-10-13-16-21/h17-18,21H,2-16H2,1H3
- InChI Key: YXJMMPZNWKWGJM-UHFFFAOYSA-N
- SMILES: BrC(CCCCCCCCO)C(CCCCCCCC)Br
Computed Properties
- Exact Mass: 426.11338
- Monoisotopic Mass: 426.11329g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 21
- Rotatable Bond Count: 16
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.2
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
1-Octadecanol, 9,10-dibromo- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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